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Compound of Interest

3-Hydroxyisoxazole-5-carboxylic
Compound Name:

acid
CAS No.: 13626-60-3
Cat. No.: B081320

Get Quote

Executive Summary & Chemical Identity

3-Hydroxyisoxazole-5-carboxylic acid (CAS: 13626-60-3) is a critical heterocyclic building
block in medicinal chemistry and agrochemical synthesis.[1][2][3] Structurally, it features an
isoxazole ring substituted with a hydroxyl group at position 3 and a carboxylic acid at position
5.[3][4115]

This compound is of particular interest to drug development professionals because the 3-
hydroxyisoxazole moiety serves as a bioisostere for the carboxylic acid group and is
structurally related to glutamate receptor agonists (e.g., AMPA, Ibotenic acid). Consequently,
while its primary GHS classification indicates it is an irritant, researchers must handle it with the
assumption of potential neuroactive properties.

Technical Specifications Table

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b081320#bc-rfq
https://www.benchchem.com/product/b081320/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-3-hydroxyisoxazole-5-carboxylic-acid
https://www.chemsynthesis.com/base/chemical-structure-2457.html
https://www.chemsynthesis.com/base/chemical-structure-2458.html
https://www.chemimpex.com/products/43079
https://www.chemimpex.com/products/43079
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah987f0575?context=bbe
https://pubmed.ncbi.nlm.nih.gov/874973/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Data
CAS Number 13626-60-3
IUPAC Name 3-Hydroxyisoxazole-5-carboxylic acid

3-Hydroxy-5-isoxazolecarboxylic acid; 3-Oxo-

Synonyms ) ) ) )
2,3-dihydro-5-isoxazolecarboxylic acid
Molecular Formula C4H3NOa4
Molecular Weight 129.07 g/mol
Physical State White to light brown crystalline powder
Melting Point 238-241 °C (Decomposes)
- Soluble in polar organic solvents (DMSO,
Solubility ) ]
Methanol); slightly soluble in water
Acidity (pKa) ~3—4 (Carboxylic acid), ~6—7 (3-OH enol)

Hazard Identification & Toxicology
GHS Classification (Warning)[6]

e H302: Harmful if swallowed.[6][7]
e H315: Causes skin irritation.[8]
e H319: Causes serious eye irritation.[8][9]

e H335: May cause respiratory irritation.[8]

Expert Insight: The Isoxazole Risk Factor

While standard Safety Data Sheets (SDS) classify this compound primarily as an irritant, the 3-
hydroxyisoxazole core is a known pharmacophore for excitatory amino acid receptor
interaction.

e Mechanism: The 3-hydroxyisoxazole anion mimics the distal carboxylate of glutamate.
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» Risk Implication: Systemic absorption (inhalation of dust or transdermal solvent transport)

could theoretically lower seizure thresholds or induce excitotoxicity.

e Protocol Adjustment: Treat this compound with a higher biosafety level than a standard

organic acid. Avoid generating dust at all costs.[9][10]

Engineering Controls & Personal Protective

Equipment (PPE)

To ensure a self-validating safety system, the hierarchy of controls must be strictly followed.

Engineering Controls[9][10]

o Primary Containment: All weighing and transfer operations must be performed inside a

Chemical Fume Hood or a Powder Containment Balance Enclosure.

o Ventilation: Ensure face velocity is calibrated to 80-100 fpm.

PPE Matrix

Protection Zone

Requirement

Rationale

Respiratory

N95 or P100 Respirator

Required if working outside a
hood (not recommended).
Prevents inhalation of

bioactive dust.

Dermal (Hands)

Nitrile Gloves (Double gloving

recommended)

Standard nitrile (0.11 mm)
provides adequate splash

protection.

Tightly fitting goggles prevent

Ocular Chemical Safety Goggles dust entry; safety glasses are
insufficient for fine powders.
Bod Lab Coat (Tyvek sleeves Prevents accumulation of dust
oay

optional)

on street clothes.

Operational Handling Protocols
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Protocol A: Safe Weighing & Transfer

Objective: Minimize aerosolization of the solid powder.

e Preparation: Place the balance inside the fume hood. If the balance is external, use a tare-
weighing method (weigh closed vial, remove to hood, add solid, close vial, re-weigh).

o Anti-Static Measures: Use an anti-static gun or ionizer bar, as isoxazole derivatives can be
static-prone, leading to "flying powder."

» Solubilization: Dissolve the solid immediately after weighing. Preferred solvents are DMSO
or Methanol.

o Note: Avoid using ether or low-boiling solvents initially to prevent rapid evaporation and
entrainment of particles.

Protocol B: Reaction Setup (Synthesis)

» Incompatibility: Avoid contact with strong oxidizing agents. The hydroxy group is susceptible
to oxidation.

o Temperature Control: The compound is stable at room temperature but should not be
subjected to temperatures >200°C without safety shielding due to potential decarboxylation
energy release.

Storage & Stability
» Conditions: Store at Room Temperature (15-25°C).

e Environment: Keep container tightly closed in a dry and well-ventilated place. Hygroscopicity
IS a potential concern; store with desiccant if possible.

o Shelf Life: 2 years if stored properly.[11] Re-test purity via HPLC/NMR before use in critical
biological assays.

Emergency Response & Spill Management

In the event of a spill, the response must be decisive to prevent area contamination.[10]
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Visualized Decision Logic: Spill Response

The following diagram outlines the critical decision path for handling spills of 3-
Hydroxyisoxazole-5-carboxylic acid.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b081320/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-3-hydroxyisoxazole-5-carboxylic-acid
https://www.benchchem.com/product/b081320/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-3-hydroxyisoxazole-5-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill Detected

Assess State:
Solid or Solution?

Solid Powder Solution (DMSO/MeOH)

Minimize Aerosol Contain Liquid

Cover with wet paper towel
(Prevent Dust)

y

Absorb with Vermiculite
or Chem-Pad

Scoop into Waste Container

Clean Area with
Soap & Water

Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Figure 1: Decision tree for safe spill cleanup, prioritizing dust suppression for solids.[7]
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Waste Disposal

o Categorization: Dispose of as Hazardous Chemical Waste. Do not flush down the drain.[10]
¢ Segregation: Segregate from oxidizing acids.
¢ Labeling: Clearly label as "Toxic/lrritant - Isoxazole Derivative."

e Method: Incineration in a chemical combustor equipped with an afterburner and scrubber is
the preferred method to destroy the nitrogen-containing ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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